Cas no 33384-36-0 (1H-Pyrrole-2-acetonitrile, 1-methyl-5-(2-thienylcarbonyl)-)

• Product Name: 1H-Pyrrole-2-acetonitrile, 1-methyl-5-(2-thienylcarbonyl)-
• CAS No: 33384-36-0
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• CID: 1457824
• Update Time: 2024-08-23

1H-Pyrrole-2-acetonitrile, 1-methyl-5-(2-thienylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetonitrile, 1-methyl-5-(2-thienylcarbonyl)-

• Inchi： 1S/C12H10N2OS/c1-14-9(6-7-13)4-5-10(14)12(15)11-3-2-8-16-11/h2-5,8H,6H2,1H3
• InChI Key： LFVOFEQFKPBRJY-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C2SC=CC=2)=O)=CC=C1CC#N

Computed Properties

• Exact Mass: 230.0515

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 440.9±40.0 °C(Predicted)
• PSA: 45.79
• pka: -9.37±0.70(Predicted)